tert-Butyl 3,3-difluoro-4,4-dihydroxypiperidine-1-carboxylate

• IUPAC Name: tert-butyl 3,3-difluoro-4,4-dihydroxypiperidine-1-carboxylate
• InChI: InChI=1S/C10H17F2NO4/c1-8(2,3)17-7(14)13-5-4-10(15,16)9(11,12)6-13/h15-16H,4-6H2,1-3H3
• InChI Key: WQBMVRTXKYXMKT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C(C1)(F)F)(O)O
• Molecular Formula: C10H17F2NO4
• DSSTOX Substance ID: DTXSID30725537
• Molecular Weight: 253.24 g/mol
• CAS RN: 1067914-83-3

Description

“tert-Butyl 3,3-difluoro-4,4-dihydroxypiperidine-1-carboxylate” is a chemical compound with the CAS Number: 1067914-83-3. It has a molecular weight of 253.25. The IUPAC name for this compound is tert-butyl 3,3-difluoro-4,4-dihydroxy-1-piperidinecarboxylate. It is a solid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C10H17F2NO4/c1-8(2,3)17-7(14)13-5-4-10(15,16)9(11,12)6-13/h15-16H,4-6H2,1-3H3. This code provides a unique identifier for the molecular structure of the compound.

Physical And Chemical Properties Analysis

This compound is a solid at room temperature. It has a molecular weight of 253.25. The IUPAC name for this compound is tert-butyl 3,3-difluoro-4,4-dihydroxy-1-piperidinecarboxylate. The InChI code for this compound is 1S/C10H17F2NO4/c1-8(2,3)17-7(14)13-5-4-10(15,16)9(11,12)6-13/h15-16H,4-6H2,1-3H3.

Scientific Research Applications

Stereoselective Syntheses

Researchers have demonstrated the stereoselective syntheses of substituted tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylate, highlighting the versatility of tert-butyl 3,3-difluoro-4,4-dihydroxypiperidine-1-carboxylate derivatives in achieving high yields of cis and trans isomers through the Mitsunobu reaction and alkaline hydrolysis, contributing to the field of asymmetric synthesis and chiral chemistry (Boev et al., 2015).

Novel Scaffolds for Medicinal Chemistry

The compound has been used in the synthesis of pipecolic acid derivatives, showcasing the role of the vinylfluoro group as an acetonyl cation equivalent. This highlights its application in creating new scaffolds for drug development, especially in the context of synthesizing novel compounds with potential medicinal properties (Purkayastha et al., 2010).

Intermediate for Synthesis

The tert-butyl 3,3-difluoro-4,4-dihydroxypiperidine-1-carboxylate has been utilized as an important intermediate in the synthesis of complex organic molecules. An efficient synthesis approach was proposed for the production of tert-butyl 4-methyl-3-oxopiperidine-1-carboxylate, an intermediate in the synthesis of the novel protein tyrosine kinase Jak3 inhibitor, CP-690550 (Chen Xin-zhi, 2011).

Advanced Organic Synthesis Techniques

Research also encompasses the synthesis of tert-butyl trans-4-ethynyl-3-hydroxypiperidine-1-carboxylate via regioselective ring-opening, serving as a new scaffold for preparing substituted piperidines. This illustrates the compound's role in facilitating novel organic synthesis methodologies for generating structurally diverse chemical entities (Harmsen et al., 2011).

Fluorinated Derivatives for Fluorous Synthesis

The tert-butyl group, and specifically its fluorinated analogues, have been explored for their potential as novel protecting groups in fluorous synthesis, a technique that leverages the unique phase-separability of fluorous compounds to streamline synthetic procedures and purification steps. This demonstrates the compound's contribution to the development of more efficient and environmentally friendly chemical synthesis approaches (Pardo et al., 2001).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H302-H315-H320-H335. The precautionary statements are P264-P270-P301+P312-P330.